Cas no 2228733-76-2 (1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-amine
• CAS No: 2228733-76-2
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 5758949
• PubChem ID: 165966883
• Update Time: 2025-05-22

1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methylquinolin-6-yl)cyclopropyl]ethan-1-amine
• EN300-1810001
• 2228733-76-2
• 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-amine

• Inchi： 1S/C15H18N2/c1-10-3-4-12-9-13(5-6-14(12)17-10)15(7-8-15)11(2)16/h3-6,9,11H,7-8,16H2,1-2H3
• InChI Key： NRSTVDFOYMPOOJ-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=CC3C(=CC=C(C)N=3)C=2)CC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-1-(2-methylquinolin-6-yl)cyclopropylethan-1-amine

1-1-(2-Methylquinolin-6-yl)cyclopropylethan-1-amine (CAS No. 2228733-76-2)

The compound 1-1-(2-Methylquinolin-6-yl)cyclopropylethan-1-amine (CAS No. 2228733-76-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic amines, characterized by the presence of a cyclopropane ring fused with a quinoline derivative. The cyclopropane ring introduces unique strain and reactivity, while the quinoline moiety contributes aromatic stability and potential for further functionalization.

Recent studies have highlighted the importance of heterocyclic amines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The cyclopropylethanamine fragment within this compound has been shown to exhibit interesting pharmacokinetic properties, including enhanced permeability and metabolic stability. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 1-1-(2-Methylquinolin-6-yl)cyclopropylethan-1-amine involves a multi-step process that typically begins with the preparation of the quinoline derivative. The introduction of the methyl group at position 6 of the quinoline ring is crucial for optimizing the compound's electronic properties. Subsequent steps involve the formation of the cyclopropane ring and its attachment to the ethanamine moiety, which is achieved through carefully controlled coupling reactions.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further chemical modifications. Researchers have demonstrated that substituting different groups on the quinoline ring can significantly alter the compound's biological activity. For instance, replacing the methyl group with electron-withdrawing or donating groups can modulate its interaction with target proteins, making it a versatile tool in drug design.

In terms of applications, 1-1-(2-Methylquinolin-6-yl)cyclopropylethan-1-amine has shown promise in several therapeutic areas. Preclinical studies suggest that it may possess anti-cancer properties, potentially acting as an inhibitor of specific oncogenic kinases. Additionally, its unique structure makes it a candidate for investigating neuroprotective effects, particularly in models of neurodegenerative diseases.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in biological systems.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1-(2-Methylquinolinyl)cyclopropylethanamine to improve yield and reduce costs. Collaborative efforts between academic institutions and pharmaceutical companies are also exploring its potential as a lead compound in drug development pipelines.

In conclusion, 1-(2-Methylquinolinyl)cyclopropylethanamine (CAS No. 2228733-76-) represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. Its role as both a building block and a bioactive agent underscores its importance in contemporary chemical research.